Cas no 6920-22-5 (1,2-Hexanediol)

1,2-Hexanediol Properties

Names and Identifiers

• DL-1,2-Hexanediol
• DL-hexane-1,2-diol
• 1,2-Hexanediol
• 1,2-Dihydroxyhexane
• 2-Hexanediol
• DL-1.2-Hexanediol
• (2R)-1,2-Hexanediol
• 1,2-hexandiol
• 1,2-HEXYLENE GLYCOL
• 5,6-Dihydroxyhexane
• DL-Hexan-1,2-diol
• HDO
• hexane-1,2-diol
• n-hexane-1,2-diol
• FHKSXSQHXQEMOK-UHFFFAOYSA-N
• 1,2-hexane diol
• TRA0022879
• RL04645
• AK161793
• SY049796
• 2,2,6,6-Tetrakis(hydroxymEt)cyclohexanol
• FT
• DL-Hexane-1,2-diol
• DS-7407
• DB14108
• EINECS 230-029-6
• 6920-22-5
• AKOS015915402
• 1,2-Hexanediol, 98%
• TR046Y3K1G
• CS-W013596
• EC 230-029-6
• AI3-13210
• MFCD00010737
• Q27290177
• SCHEMBL53705
• F11270
• DTXSID40863959
• EN300-1678327
• dl-hexane-1,2-diol
• (+/-)-Hexane-1,2-diol; 1,2-Dihydroxyhexane; 1,2-Hexyleneglycol; 5,6-Dihydroxyhexane; DL-1,2-Hexanediol; KMO 6
• H0688
• 1,2-HEXANEDIOL, DL
• PD085650
• W-104641
• UNII-TR046Y3K1G
• J-800310
• NS00009391
• +Expand

• MDL： MFCD00010737
• InChIKey： FHKSXSQHXQEMOK-UHFFFAOYSA-N
• Inchi： 1S/C6H14O2/c1-2-3-4-6(8)5-7/h6-8H,2-5H2,1H3
• SMILES： O([H])C([H])(C([H])([H])O[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 1719244

Computed Properties

• Exact Mass: 118.09900
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 118.099
• Heavy Atom Count: 8
• Complexity: 45.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.7
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• LogP: 0.52980
• PSA: 40.46000
• Refractive Index: n20/D 1.442(lit.)
• Water Partition Coefficient: Miscible with water, lower aliphatic hydrocarbons and fatty acids.
• Boiling Point: 223-224 °C(lit.)
• Melting Point: 45°C
• Flash Point: Fahrenheit: 251.6 ° f < br / > Celsius: 122 ° C < br / >
• Color/Form: Not available
• Solubility: Not available
• Sensitiveness: Hygroscopic
• Density: 0.951 g/mL at 25 °C(lit.)

1,2-Hexanediol Security Information

• Symbol: GHS07
• WGK Germany：2
• Safety Instruction： S26-S36-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Storage Condition：Store in a cool, dry, well ventilated area away from incompatible substances. Avoid moisture.
• Risk Phrases： 36/37/38
• Signal Word：Warning
• TSCA：Yes
• FLUKA BRAND F CODES：3

1,2-Hexanediol Customs Data

• HS CODE：2905399090
• Customs Data：

  China Customs Code:

  2905399090

  Overview:

  2905399090 Other diols.Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods).VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, packing

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2905399090 other diols.supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward).VAT:17.0%.tax rebate rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether